![molecular formula C20H29NO3 B020044 N-(4-tert-Butylcyclohexane-1-carbonyl)phenylalanine CAS No. 105746-46-1](/img/structure/B20044.png)
N-(4-tert-Butylcyclohexane-1-carbonyl)phenylalanine
Overview
Description
N-(4-tert-Butylcyclohexane-1-carbonyl)phenylalanine, also known as tBOC-Phe, is an amino acid derivative that is used in a variety of scientific research applications. It is a synthetic derivative of phenylalanine, a naturally occurring amino acid, and is primarily used in protein synthesis and modification. tBOC-Phe has been used in a wide range of scientific research applications, including peptide synthesis, protein engineering, and bioconjugation.
Scientific Research Applications
Enzymatic Reduction and Optical Activity
- Research by Sadozai et al. (2010) explored the enzymatic reduction of 3-tert-butylcyclohexanone to optically active cyclohexenes, contributing to the understanding of chemical transformations relevant to compounds like N-(4-tert-Butylcyclohexane-1-carbonyl)phenylalanine (Sadozai et al., 2010).
Metabolism Studies
- The metabolism of tert-butylcyclohexanones, closely related to the compound of interest, has been investigated in rabbits, revealing insights into the biological transformation of such compounds, which is crucial for understanding their application in scientific research (Cheo et al., 1967).
Stereoselective Hydrogenation
- Hiyoshi et al. (2007) studied the stereoselective hydrogenation of tert-butylphenols, providing valuable insights into chemical processes that could be applicable to the manipulation and study of this compound (Hiyoshi et al., 2007).
Synthesis and Characterization in Polymer Science
- Huang et al. (2006) conducted research on the synthesis and characterization of new poly(bisbenzothiazole)s from derivatives of tert-butylcyclohexane, which is relevant to the synthesis and applications of this compound in polymer science (Huang et al., 2006).
Properties
IUPAC Name |
2-[(4-tert-butylcyclohexanecarbonyl)amino]-3-phenylpropanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29NO3/c1-20(2,3)16-11-9-15(10-12-16)18(22)21-17(19(23)24)13-14-7-5-4-6-8-14/h4-8,15-17H,9-13H2,1-3H3,(H,21,22)(H,23,24) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYWRPZFKQKXPIE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CCC(CC1)C(=O)NC(CC2=CC=CC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40557765 | |
Record name | N-(4-tert-Butylcyclohexane-1-carbonyl)phenylalanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40557765 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
331.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
105746-46-1 | |
Record name | D-Phenylalanine, N-[[4-(1,1-dimethylethyl)cyclohexyl]carbonyl]-, trans- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=105746-46-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(4-tert-Butylcyclohexane-1-carbonyl)phenylalanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40557765 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.